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Compound of Interest

Compound Name:
5-Hydroxy-2-

hydroxymethylpyridine

Cat. No.: B1203515 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Hydroxy-2-hydroxymethylpyridine is

not readily available. The following guidance is based on the known hazards of structurally

similar pyridine derivatives. It is imperative to handle this compound with caution in a well-

ventilated laboratory setting, adhering to all institutional and local safety protocols.

Pyridine and its derivatives are common in pharmaceuticals and agrochemicals.[1] Generally,

they are considered hazardous, and precautions are necessary.[2] Pyridine itself is a

flammable, water-miscible liquid with a strong, unpleasant odor.[1][2] It can be harmful if it

comes into contact with skin, is inhaled, or is swallowed.[2]

Personal Protective Equipment (PPE)
Appropriate PPE is the primary defense against potential exposure to 5-Hydroxy-2-
hydroxymethylpyridine. The following table summarizes the recommended PPE for handling

this compound, based on safety protocols for similar pyridine derivatives.[3][4]
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Body Part
Personal Protective
Equipment

Specifications and Usage

Eyes Safety Goggles or Face Shield

Must be worn at all times in the

laboratory to protect against

splashes.[3]

Hands Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended.[3][4] Latex

gloves should be avoided.[2]

Inspect gloves for any tears or

punctures before use.

Body Laboratory Coat

A fully buttoned, flame-

retardant lab coat should be

worn to protect the skin.[2][3]

Respiratory Fume Hood or Respirator

All handling of this compound

should occur in a certified

chemical fume hood to

minimize inhalation exposure.

[1][3] If a fume hood is not

available, a NIOSH-approved

respirator may be necessary.

[2][5]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is critical for the safe handling of 5-Hydroxy-2-
hydroxymethylpyridine.

1. Preparation and Engineering Controls:

Ventilation: Ensure your laboratory is well-ventilated before handling the chemical.[1] All work

with 5-Hydroxy-2-hydroxymethylpyridine should be conducted in a certified chemical fume

hood.[1][3]
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Emergency Equipment: Confirm that an emergency eyewash station and safety shower are

readily accessible.[4]

Material Gathering: Collect all necessary equipment and reagents before starting the

experiment to minimize movement in and out of the fume hood.

2. Handling:

Personal Protective Equipment: Don all appropriate PPE as outlined in the table above

before entering the laboratory.

Weighing and Transfer: Weigh the solid compound within the fume hood. Carefully transfer

the substance to the reaction vessel, avoiding the creation of dust.

Container Management: Keep containers of 5-Hydroxy-2-hydroxymethylpyridine tightly

closed when not in use.[1]

3. Cleanup:

Decontamination: Decontaminate all glassware and surfaces that have come into contact

with the chemical.

Waste Disposal: Dispose of all waste in designated, properly labeled hazardous waste

containers.[3]

Hygiene: After the procedure is complete and PPE is removed, wash hands thoroughly with

soap and water.[4] Avoid eating and drinking in the laboratory to prevent accidental ingestion.

[1]

Disposal Plan
Proper disposal of 5-Hydroxy-2-hydroxymethylpyridine and its containers is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste containing 5-Hydroxy-2-hydroxymethylpyridine,

including contaminated consumables and spill cleanup materials, in a designated and

properly labeled hazardous waste container.[3] Do not mix with other waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.[3]
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Container Labeling: Ensure the waste container is clearly labeled with the chemical name

and associated hazards.

Storage: Store the sealed waste container in a designated, well-ventilated, and cool area

away from incompatible materials.[4]

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

office, following all local, regional, and national regulations.[6]

Experimental Workflow
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Caption: Safe handling workflow for 5-Hydroxy-2-hydroxymethylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1203515?utm_src=pdf-custom-synthesis
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Pyridin_4_olate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_4_Diphenylpyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Carboxy_2_5_tetrazolyl_pyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_3_Dihydrofuro_2_3_c_pyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC131991000&productDescription=2-%28HYDROXYMETHYL%29PYRIDIN+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1203515#personal-protective-equipment-for-handling-5-hydroxy-2-hydroxymethylpyridine
https://www.benchchem.com/product/b1203515#personal-protective-equipment-for-handling-5-hydroxy-2-hydroxymethylpyridine
https://www.benchchem.com/product/b1203515#personal-protective-equipment-for-handling-5-hydroxy-2-hydroxymethylpyridine
https://www.benchchem.com/product/b1203515#personal-protective-equipment-for-handling-5-hydroxy-2-hydroxymethylpyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1203515?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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